2-(2-hydroxy-1-methylethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione

• Molecular Formula: C15H13NO3
• Molecular Weight: 255.27 g/mol
• IUPAC Name: 2-(1-hydroxypropan-2-yl)benzo[de]isoquinoline-1,3-dione
• InChI: InChI=1S/C15H13NO3/c1-9(8-17)16-14(18)11-6-2-4-10-5-3-7-12(13(10)11)15(16)19/h2-7,9,17H,8H2,1H3
• InChI Key: DSAMQLWYMJNRGJ-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)N1C(=O)C2=CC=CC3=C2C(=CC=C3)C1=O

Description

2-(2-hydroxy-1-methylethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione is a complex organic compound that belongs to the class of isoquinoline derivatives. Isoquinolines are nitrogen-containing heterocyclic compounds that are structurally similar to quinolines. These compounds are known for their diverse biological activities and are found in various natural alkaloids.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of isoquinoline derivatives, including 2-(2-hydroxy-1-methylethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione, can be achieved through several methods. One common method is the Pomeranz-Fritsch reaction, which involves the condensation of benzaldehyde and aminoacetaldehyde . Another method is the Bischler-Napieralski reaction, which involves the cyclization of β-phenylethylamine derivatives in the presence of a dehydrating agent .

Industrial Production Methods: Industrial production of isoquinoline derivatives often involves the use of metal catalysts or catalyst-free processes in water. These methods are designed to be efficient and environmentally friendly . For example, the use of iodine-catalyzed successive cyclization reactions has been reported for the synthesis of isoquinoline derivatives .

Chemical Reactions Analysis

Types of Reactions: 2-(2-hydroxy-1-methylethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the electron density at different positions of the isoquinoline ring .

Common Reagents and Conditions: Common reagents used in the reactions of isoquinoline derivatives include sulfuric acid, acrolein, and aniline . The reaction conditions often involve acidic media or heating to facilitate cyclization and oxidation processes .

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, the Skraup synthesis of quinoline derivatives involves the formation of β-anilinopropaldehyde, which cyclizes and dehydrates to form dihydroquinoline .

Scientific Research Applications

2-(2-hydroxy-1-methylethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione has various scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules . In biology and medicine, isoquinoline derivatives are known for their pharmacological activities, including analgesic, antimalarial, and anticancer properties . In industry, these compounds are used in the production of dyes, pigments, and other materials .

Mechanism of Action

The mechanism of action of 2-(2-hydroxy-1-methylethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione involves its interaction with molecular targets and pathways in the body. Isoquinoline derivatives can act on various enzymes and receptors, influencing biological processes such as neurotransmission and cell signaling . The specific pathways involved depend on the structure and functional groups of the compound.

Comparison with Similar Compounds

Similar Compounds: Similar compounds to 2-(2-hydroxy-1-methylethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione include other isoquinoline derivatives such as 1,2,3,4-tetrahydroisoquinoline and 2-methyl-5-hydroxy-1,2,3,4-tetrahydroquinoline .

Uniqueness: What sets 2-(2-hydroxy-1-methylethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione apart from other similar compounds is its specific structure, which includes a hydroxy group and a methylethyl substituent. These functional groups can influence the compound’s reactivity and biological activity, making it a valuable molecule for research and industrial applications .